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In the rapidly evolving landscape of large language models (LLMs), post-training quantization

(PTQ) has emerged as a critical technique for reducing model size and accelerating inference

without the need for costly retraining. This guide provides a detailed comparison of a novel

PTQ method, Fine-grained Post-training Quantization (FPTQ), against two other prominent

methods: Generative Pre-trained Transformer Quantization (GPTQ) and Activation-aware

Weight Quantization (AWQ). This document is intended for researchers, scientists, and drug

development professionals who are leveraging LLMs in their work and require a deeper

understanding of the trade-offs associated with different quantization techniques.

Core Methodologies
Post-training quantization methods aim to convert the high-precision floating-point weights and,

in some cases, activations of a neural network to lower-precision integer formats. This

reduction in bit-width leads to a smaller memory footprint and can enable faster computations

on compatible hardware. The primary challenge lies in minimizing the accuracy degradation

that can occur during this conversion. FPTQ, GPTQ, and AWQ employ distinct strategies to

address this challenge.

FPTQ (Fine-grained Post-training Quantization) is a method that focuses on a W4A8

quantization scheme, meaning it quantizes weights to 4-bit integers and activations to 8-bit

integers.[1][2][3] This approach seeks to combine the benefits of reduced memory bandwidth

from 4-bit weights with the computational efficiency of 8-bit matrix operations for activations.[1]

[2] A key innovation in FPTQ is its layer-wise approach to activation quantization, which
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employs a novel logarithmic equalization technique for layers that are more difficult to quantize.

[1][2][3] For the most challenging layers, FPTQ resorts to a per-token dynamic quantization

approach.[4]

GPTQ (Generative Pre-trained Transformer Quantization) is a one-shot, layer-wise weight

quantization method that aims to minimize the quantization error by using approximate second-

order (Hessian) information.[5][6] This allows GPTQ to achieve very low bit-widths, such as 3

or 4 bits, with minimal loss of accuracy.[5] GPTQ is a weight-only quantization method,

meaning it primarily focuses on compressing the model's weights while activations are typically

kept at a higher precision (e.g., 16-bit floating point).

AWQ (Activation-aware Weight Quantization) is another weight-only quantization method that

operates on the principle that not all weights are equally important.[5][6] AWQ identifies salient

weights by analyzing the distribution of activations and protects these important weights from

the full impact of quantization.[5][6] This is achieved by applying a scaling factor to the weights

based on the activation magnitudes, which helps to preserve the model's performance,

especially for instruction-tuned LLMs.[7]

Quantitative Performance Comparison
The following tables summarize the performance of FPTQ, GPTQ, and AWQ on various

benchmarks. It is important to note that the experimental setups for these results may differ

across the original sources. Please refer to the experimental protocols section for more details.
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Model Method WikiText-2 (PPL) C4 (PPL)

LLaMA-7B FP16 (Baseline) 5.86 8.35

FPTQ (W4A8) 6.15 8.65

SmoothQuant (W8A8) 6.25 8.78

GPTQ (W4A16) 6.07 8.57

LLaMA-13B FP16 (Baseline) 5.09 7.37

FPTQ (W4A8) 5.38 7.69

SmoothQuant (W8A8) 5.34 7.64

GPTQ (W4A16) 5.26 7.57

LLaMA-30B FP16 (Baseline) 4.18 6.22

FPTQ (W4A8) 4.31 6.36

SmoothQuant (W8A8) 4.32 6.38

GPTQ (W4A16) 4.29 6.35

LLaMA-65B FP16 (Baseline) 3.65 5.56

FPTQ (W4A8) 3.73 5.66

SmoothQuant (W8A8) 3.75 5.67

GPTQ (W4A16) 3.71 5.63

Note: The FPTQ, SmoothQuant, and GPTQ results for LLaMA models are from the FPTQ
paper. The GPTQ variant used is W4A16.

Performance on BLOOM-7B1

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method PIQA (acc) ARC-e (acc) BoolQ (acc)

FP16 (Baseline) 79.2 69.9 71.8

FPTQ (W4A8) 79.1 69.7 71.2

SmoothQuant (W8A8) 78.8 69.5 70.9

GPTQ (W4A16) 79.0 69.6 71.1

Note: The FPTQ, SmoothQuant, and GPTQ results for the BLOOM-7B1 model are from the

FPTQ paper. The GPTQ variant used is W4A16.
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Model Method MMLU (5-shot acc)

LLaMA-7B FP16 (Baseline) 45.3

FPTQ (W4A8) 43.8

SmoothQuant (W8A8) 41.2

GPTQ (W4A16) 44.2

LLaMA-13B FP16 (Baseline) 54.8

FPTQ (W4A8) 52.1

SmoothQuant (W8A8) 51.5

GPTQ (W4A16) 53.9

LLaMA-30B FP16 (Baseline) 62.4

FPTQ (W4A8) 60.2

SmoothQuant (W8A8) 59.8

GPTQ (W4A16) 61.5

LLaMA-65B FP16 (Baseline) 67.2

FPTQ (W4A8) 65.8

SmoothQuant (W8A8) 65.1

GPTQ (W4A16) 66.8

Note: The FPTQ, SmoothQuant, and GPTQ results for the MMLU benchmark are from the

FPTQ paper. The GPTQ variant used is W4A16.

Experimental Protocols
FPTQ: The experiments for FPTQ were conducted using a calibration set of 128 random

samples from the C4 dataset, with each sample having a sequence length of 2048. The

evaluation was performed on WikiText-2 and C4 for perplexity, and on commonsense

reasoning benchmarks (PIQA, ARC-e, BoolQ) and MMLU for accuracy.
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GPTQ and AWQ (General): For GPTQ and AWQ, the calibration process also typically involves

a small number of samples (e.g., 128) from a representative dataset like C4 or WikiText. The

group size for quantization is a crucial hyperparameter, with a common choice being 128. The

performance of GPTQ and AWQ can be influenced by the choice of calibration data, and some

studies have shown that GPTQ can be prone to overfitting to the calibration set.[8]

Visualizing the Workflows
To better understand the underlying processes of these quantization methods, the following

diagrams, generated using the DOT language, illustrate their respective workflows.
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Caption: FPTQ workflow, highlighting the layer-wise strategy for activation quantization.
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Caption: General workflow for weight-only PTQ methods like GPTQ and AWQ.

Conclusion
FPTQ presents a compelling W4A8 quantization strategy that aims to balance memory savings

and computational efficiency. The available data suggests that FPTQ is competitive with, and in

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15621169?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


some cases outperforms, other PTQ methods like SmoothQuant and a W4A16 variant of

GPTQ, particularly in maintaining performance on commonsense reasoning tasks.

GPTQ and AWQ are powerful weight-only quantization techniques that can achieve significant

model compression with minimal accuracy loss. The choice between them may depend on the

specific model, the importance of quantization speed (AWQ is generally faster to apply than

GPTQ), and the nature of the downstream tasks.[9]

For researchers and professionals in drug development and other scientific fields, the choice of

a PTQ method will depend on a careful consideration of the trade-offs between model

accuracy, inference speed, and memory footprint. While FPTQ shows promise as a W4A8

solution, the maturity and widespread adoption of GPTQ and AWQ make them strong

contenders for weight-only quantization. As the field of LLM quantization continues to evolve, it

is crucial to stay informed about new methods and to perform in-house evaluations on specific

use cases to determine the optimal approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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